Cas no 72448-29-4 (3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI))
72448-29-4 structure
Product Name:3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI)
CAS No:72448-29-4
MF:C8H13NO2
MW:155.194322347641
CID:549598
Update Time:2022-09-22
3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI)
- 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-methyl-, methyl ester, [1R-(1α,2β,5α)]- (9CI)
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- Inchi: 1S/C8H13NO2/c1-9-4-5-3-6(5)7(9)8(10)11-2/h5-7H,3-4H2,1-2H3/t5-,6-,7+/m1/s1
- InChI Key: VGNIRCBFKHGPOD-QYNIQEEDSA-N
- SMILES: [C@]12([H])[C@]([H])(C1)CN(C)[C@@H]2C(OC)=O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2
3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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